2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile

• IUPAC Name: 2-[[4-(trifluoromethyl)phenyl]methylidene]propanedinitrile
• InChI: InChI=1S/C11H5F3N2/c12-11(13,14)10-3-1-8(2-4-10)5-9(6-15)7-16/h1-5H
• InChI Key: AJXQNQPMIUKVOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(C#N)C#N)C(F)(F)F
• Molecular Formula: C11H5F3N2
• DSSTOX Substance ID: DTXSID50351933
• Molecular Weight: 222.17 g/mol
• CAS RN: 5283-30-7

Description

The trifluoromethyl group is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Synthesis Analysis

Various methods exist to introduce this functionality. Carboxylic acids can be converted to trifluoromethyl groups by treatment with sulfur tetrafluoride and trihalomethyl compounds, particularly trifluoromethyl ethers and trifluoromethyl aromatics, are converted into trifluoromethyl compounds by treatment with antimony trifluoride/antimony pentachloride.

Molecular Structure Analysis

The trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine.

Chemical Reactions Analysis

In Suzuki-coupling reactions, trifluoromethyl groups are used to prepare 2-trifluoromethyl aryl or heteroaryl derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound with a trifluoromethyl group can vary widely depending on the rest of the molecule. For example, trifluoromethyl-substituted compounds are often strong acids, such as trifluoromethanesulfonic acid and trifluoroacetic acid.

Mechanism of Action

The mechanism of action of 2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile is not fully understood. However, it is believed to act by inhibiting the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can result in increased alertness, improved memory, and enhanced cognitive performance.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed to have a wide range of effects on the body. It has been shown to have an anti-inflammatory effect, as well as to reduce the risk of cancer. Additionally, it has been shown to have an antidepressant effect, as well as to improve memory and cognitive performance.

Advantages and Limitations for Lab Experiments

2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile has several advantages and limitations for lab experiments. One of the main advantages is that it is a relatively inexpensive compound, making it ideal for use in research. Additionally, it is a highly versatile compound, and can be used in a wide range of experiments. However, it has a low boiling point, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for research involving 2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile. One potential area of research is the use of this compound in drug design. Additionally, further research into the biochemical and physiological effects of this compound could lead to the development of novel therapeutics. Additionally, further research could be conducted into the mechanism of action of this compound, as well as into its potential applications in organic synthesis. Finally, further research could be conducted into the use of this compound in the synthesis of heterocyclic compounds, as well as into its potential use in the preparation of pharmaceuticals.

Synthesis Methods

2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile can be synthesized in a variety of ways. One of the most commonly used methods is the reaction of 4-trifluoromethyl phenylmagnesium bromide with ethyl cyanoacetate in the presence of a base such as potassium carbonate. This reaction yields the desired product in good yields.

Scientific Research Applications

2-{[4-(trifluoromethyl)phenyl]methylidene}propanedinitrile has a wide range of scientific research applications. It has been used in the synthesis of organic compounds such as hydrazones, thiocyanates, and oxazoles. It has also been used in the preparation of heterocyclic compounds and in the synthesis of pharmaceuticals. Additionally, it has been used to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs.

Safety and Hazards

The safety and hazards associated with a specific trifluoromethyl-containing compound can vary widely. For example, 2-[4-(trifluoromethyl)phenyl]ethylamine is known to cause severe skin burns and eye damage.